5-Bromo-2-hydroxy-4-methoxybenzonitrile

• IUPAC Name: 5-bromo-2-hydroxy-4-methoxybenzonitrile
• InChI: InChI=1S/C8H6BrNO2/c1-12-8-3-7(11)5(4-10)2-6(8)9/h2-3,11H,1H3
• InChI Key: UCBVLFPUDKPKAC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)O)C#N)Br
• Molecular Formula: C8H6BrNO2
• Molecular Weight: 228.04 g/mol

Description

“5-Bromo-2-hydroxy-4-methoxybenzonitrile” is a chemical compound with the empirical formula C8H6BrNO2. It is a solid substance provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals.

Synthesis Analysis

Unfortunately, there is limited information available on the synthesis of “5-Bromo-2-hydroxy-4-methoxybenzonitrile”. It is recommended to consult a specialized chemical database or literature for detailed synthesis procedures.

Molecular Structure Analysis

The molecular structure of “5-Bromo-2-hydroxy-4-methoxybenzonitrile” is characterized by the presence of a bromine atom, a hydroxy group, a methoxy group, and a nitrile group attached to a benzene ring. The exact positions of these substituents on the benzene ring can be determined by the numbering in the compound’s name.

Physical And Chemical Properties Analysis

“5-Bromo-2-hydroxy-4-methoxybenzonitrile” is a solid substance. It has a density of 1.6±0.1 g/cm3 and a boiling point of 287.8±20.0 °C at 760 mmHg.

Scientific Research Applications

Nonlinear Optical Properties and Spectroscopic Studies

5-Bromo-2-methoxybenzonitrile has been studied for its equilibrium geometric structure through quantum mechanical calculations aided by Density Functional Theory (DFT). The research highlights its applications in frequency doubling and Second Harmonic Generation (SHG), indicating the molecule's significant Non-Linear Optical (NLO) properties. Such properties are crucial for applications in optical computing and telecommunications. The study conducted by Kumar and Raman (2017) utilized DFT levels employing HF/B3LYP methods with 6-311++G (2d,p) as basis set to predict geometrical parameters and analyze the FT-IR and FTRaman spectra of the molecule. This research provides foundational knowledge for further exploration of the molecule's potential in optical applications (Kumar & Raman, 2017).

Mechanism of Action

The mechanism of action of “5-Bromo-2-hydroxy-4-methoxybenzonitrile” is not well-documented. It is recommended to consult specialized literature or databases for information on its biological activity.

Safety and Hazards

“5-Bromo-2-hydroxy-4-methoxybenzonitrile” is classified as Acute Tox. 4 for oral, dermal, and inhalation exposure, indicating that it is harmful if swallowed, in contact with skin, or if inhaled. It is also classified as Skin Irrit. 2 and Eye Irrit. 2, indicating that it causes skin and eye irritation. It is recommended to handle this compound with appropriate personal protective equipment and to avoid its release into the environment.